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These application notes provide a comprehensive overview of the use of lechatelierite, an
amorphous silica glass, in planetary science research. Lechatelierite is a key impactite,
forming under extreme temperature and pressure conditions associated with meteorite impacts
and lightning strikes. Its presence and characteristics in planetary materials provide invaluable
insights into the history and geology of celestial bodies.

Introduction to Lechatelierite in Planetary Science

Lechatelierite is essentially fused quartz (silicon dioxide, SiO2z), a mineraloid that lacks a
crystalline structure.[1] In the context of planetary science, its formation is almost exclusively
linked to two high-energy events: meteorite impacts and lightning strikes (fulgurites).[1] The
intense pressure and temperature from a hypervelocity impact can melt quartz-bearing target
rocks, which then rapidly cool to form lechatelierite.[1] Therefore, the identification of
lechatelierite in extraterrestrial samples or on planetary surfaces is considered definitive
evidence of a past impact event.
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Applications in Planetary Science Research

The study of lechatelierite in planetary science has several critical applications:

« Indicator of Impact Events: The presence of lechatelierite is a primary criterion for
confirming an impact origin of geological structures, both on Earth and other planetary
bodies.[2] It is a key component of tektites, which are glassy ejecta from impact craters.[2]
The famous Libyan Desert Glass is composed of almost pure lechatelierite.[1]

o Shock Metamorphism Studies: Lechatelierite provides a natural laboratory for studying the
effects of extreme pressures and temperatures on minerals. The conditions required for its
formation, such as shock pressures of 85 GPa in granite, help constrain the physics of
impact cratering.[1]

o Analog for Planetary Regolith: Understanding the formation and properties of lechatelierite
helps in interpreting the composition and history of planetary regoliths, particularly on bodies
like the Moon and Mars where impact cratering is a dominant geological process.

 Remote Sensing Target: The spectral signature of amorphous silica, including lechatelierite,
can potentially be used to identify impact sites and ejecta blankets on other planets using
remote sensing techniques, such as near-infrared spectroscopy.[3]

Data Presentation
Table 1: Comparative Properties of Lechatelierite and
Related Materials
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Lechatelierite

Lechatelierite Crystalline Moldavite
Property (Impact- . .
. (Fulgurite) Quartz (Tektite)
derived)
Nearly pure SiO2 ~75-80% SiOz,
N Nearly pure ) )
Composition Si0[1] from quartz SiO2 with Al203, FeO,
102
sand[1] Cao0, etc.[4]
Crystalline
Structure Amorphous[1] Amorphous[1] i Amorphous
(Trigonal)
) High (e.g., 85 ]
Formation ] ] Not pressure- ] High-pressure
GPa in granite) ] Variable )
Pressure 1] driven impact
] High temperature ) High temperature
Formation Temp. > 1700 °C ) ) Variable )
from lightning from impact
Density (g/cm3) ~2.2 ~2.2 2.65 ~2.32-2.38[4]
Refractive Index ~1.458-1.462[4] ~1.458 ~1.544-1.553 ~1.48-1.54[4]
Hardness (Mohs) 5.5 - 6.5[1] 55-6.5 7 55-6.5
Softening Point N/A (melts at
~1650[4] ~1650 ~1240[4]

°C)

~1713)

Table 2: Key Spectral Features for Lechatelierite
Identification
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Spectral Technique

Key Features and
Wavelengths/Wavenumber
s

Interpretation

Raman Spectroscopy

Broad peak centered around
440-480 cm~t and another
broad feature around 1050-
1100 cm~1.[5][6]

Characteristic of amorphous
SiO2. The absence of sharp
peaks distinguishes it from

crystalline quartz.

Near-Infrared (NIR)

Spectroscopy

Overlapping Si-OH bands at
approximately 2.21 ym and
2.26 pm.[3]

The prominence of the ~2.21
pm feature can be indicative of

impact glass.[3]

Mid-Infrared (MIR)

Spectroscopy

Strong Reststrahlen Band
between 8.9 um and 10.3 pm.

[7]

Typical of highly amorphous

silicate material.[7]

Experimental Protocols
Protocol for Identification of Lechatelierite using
Scanning Electron Microscopy (SEM) with Energy-
Dispersive X-ray Spectroscopy (EDS)

Objective: To identify lechatelierite in a polished thin section of a suspected meteorite or

impactite and to determine its elemental composition.

Materials:

Polished thin section of the sample

Energy-Dispersive X-ray (EDS) detector

Procedure:

Carbon coater (if the sample is not conductive)

Sample holder and carbon tape

Scanning Electron Microscope (SEM) with a Backscattered Electron (BSE) detector and an
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e Sample Preparation:

1. Ensure the thin section is clean and free of debris.

2. If the sample is not inherently conductive, apply a thin layer of carbon using a carbon
coater to prevent charging under the electron beam.

3. Mount the thin section onto an SEM stub using conductive carbon tape.

e SEM Imaging:

1. Load the sample into the SEM chamber and evacuate to high vacuum.

2. Turn on the electron beam and set the accelerating voltage to 15-20 kV.

3. Use the BSE detector for imaging. Lechatelierite, being almost pure SiOz, will appear as
a dark gray phase due to its low average atomic number compared to surrounding
minerals like olivine or pyroxene which contain heavier elements like iron and magnesium.

4. Navigate across the sample to locate areas with glassy texture and conchoidal fracturing,
which are characteristic of lechatelierite.

o EDS Analysis:

1. Position the electron beam on the suspected lechatelierite region identified in the BSE
image.

2. Acquire an EDS spectrum. The spectrum of pure lechatelierite will show strong peaks for
silicon (Si) and oxygen (O) only.

3. Perform elemental mapping of the area to visualize the distribution of Si and O, confirming
that the glassy phase is compositionally distinct from the surrounding crystalline minerals.

4. Quantitative analysis can be performed to determine the precise weight percent of Si and
0.
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Protocol for Characterization of Lechatelierite using
Raman Spectroscopy

Objective: To confirm the amorphous nature of suspected lechatelierite.
Materials:
» Polished thin section or a small fragment of the sample
» Raman spectrometer with a microscope
o Laser source (e.g., 532 nm or 785 nm)
» Calibration standard (e.g., silicon wafer)
Procedure:
e Instrument Setup and Calibration:
1. Turn on the Raman spectrometer and allow the laser to stabilize.

2. Calibrate the spectrometer using a silicon standard (the primary peak should be at 520.7

cm™?).
o Sample Analysis:
1. Place the sample on the microscope stage.
2. Focus on the region of interest identified through petrographic microscopy or SEM.

3. Set the laser power to a low level (e.g., 1-5 mW) to avoid any laser-induced alteration of

the sample.
4. Select an appropriate objective (e.g., 50x or 100x).

5. Set the spectral range to cover the characteristic SiO2 vibrations (e.g., 100-1400 cm™1).
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6. Set the acquisition time and number of accumulations to achieve a good signal-to-noise
ratio (e.g., 10-30 seconds, 3-5 accumulations).

o Data Interpretation:

1. The Raman spectrum of lechatelierite will exhibit broad peaks characteristic of
amorphous silica, typically around 440-480 cm~t and 1050-1100 cm~1.[5][6]

2. Compare the obtained spectrum with a reference spectrum of crystalline quartz, which
shows sharp and well-defined peaks at different positions (e.g., a strong peak at 464
cm™1).

Generalized Protocol for Shock Recovery Experiments
to Synthesize Lechatelierite

Objective: To synthetically produce lechatelierite from quartz under controlled high-pressure
and high-temperature conditions.

Materials:
» High-purity, single-crystal quartz discs or powder
o Metal sample container (e.g., steel or aluminum)
o Flyer plate (material and thickness depend on desired pressure)
o Gas gun or explosive setup for accelerating the flyer plate
» Diagnostics for measuring impact velocity (e.g., laser interferometry)
Procedure:
o Sample Assembly:
1. Carefully place the quartz sample inside the metal container.

2. Ensure a good fit to minimize complex wave reflections.
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3. Seal the container to protect the sample during the experiment.

e Shock Loading:
1. Mount the sample assembly at the target end of the gas gun or explosive chamber.
2. Position the flyer plate in the projectile.
3. Evacuate the target chamber to prevent atmospheric interference.

4. Launch the projectile at a pre-calculated velocity to achieve the desired shock pressure
upon impact with the sample container. The impact generates a high-pressure shock wave
that propagates through the container and into the quartz sample.

o Sample Recovery:
1. The sample container is designed to withstand the shock and remain intact.
2. After the experiment, carefully retrieve the sample container.
3. Machine open the container to extract the shocked quartz sample.

o Post-Shock Analysis:

1. Analyze the recovered sample using petrographic microscopy, SEM-EDS, and Raman
spectroscopy (as described in the protocols above) to identify the presence and
characteristics of the synthesized lechatelierite.

Mandatory Visualizations
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Caption: Workflow for the identification of lechatelierite.
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Caption: Formation of lechatelierite via meteorite impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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